Cas no 872695-06-2 (N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide)

N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide is a synthetically derived small molecule featuring a pyridazine core substituted with a 4-fluorophenyl group and a thioether-linked acetamide moiety. Its structural design incorporates both electron-rich (dimethoxyphenyl) and electron-deficient (fluorophenyl) aromatic systems, which may enhance binding affinity in target interactions. The compound's sulfanylacetamide linker provides flexibility, potentially improving solubility and pharmacokinetic properties. This molecule is of interest in medicinal chemistry research due to its modular scaffold, which allows for further derivatization. Its precise mechanism and applications depend on specific biochemical targets, but its balanced lipophilicity and functional group diversity make it a promising candidate for exploratory studies in drug discovery.
N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide structure
872695-06-2 structure
Product Name:N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
CAS No:872695-06-2
MF:C20H18FN3O3S
MW:399.438626766205
CID:6327589
PubChem ID:7206177
Update Time:2025-05-20

N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
    • AKOS024618502
    • 872695-06-2
    • N-(2,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide
    • N-(2,5-dimethoxyphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
    • F1899-1186
    • N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
    • Inchi: 1S/C20H18FN3O3S/c1-26-15-7-9-18(27-2)17(11-15)22-19(25)12-28-20-10-8-16(23-24-20)13-3-5-14(21)6-4-13/h3-11H,12H2,1-2H3,(H,22,25)
    • InChI Key: KPMIDOZDGZDRRL-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C=CC(=CC=2)F)N=N1)CC(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 399.10529078g/mol
  • Monoisotopic Mass: 399.10529078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 98.6Ų

N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1899-1186-2μmol
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1899-1186-5μmol
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1899-1186-10μmol
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1899-1186-20μmol
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1899-1186-1mg
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1899-1186-2mg
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1899-1186-3mg
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1899-1186-4mg
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1899-1186-5mg
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1899-1186-10mg
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
872695-06-2 90%+
10mg
$79.0 2023-05-17

Additional information on N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide

Research Brief on N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872695-06-2)

N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872695-06-2) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine-thioacetamide scaffold, has shown promising biological activities that warrant further investigation. The compound's structural features, including the 2,5-dimethoxyphenyl and 4-fluorophenyl moieties, contribute to its potential as a pharmacologically active agent.

Recent studies have focused on the compound's mechanism of action and potential therapeutic applications. Molecular docking simulations suggest that 872695-06-2 may interact with several key protein targets involved in inflammatory pathways and cellular signaling. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups in its structure appears to influence its binding affinity and selectivity toward these targets.

In vitro evaluations have demonstrated that 872695-06-2 exhibits moderate to strong inhibitory activity against certain kinase enzymes at micromolar concentrations. Particularly noteworthy is its effect on protein kinases implicated in autoimmune disorders and certain cancers. Researchers have observed dose-dependent responses in cellular assays, with the compound showing favorable selectivity profiles compared to existing reference inhibitors.

The synthetic route for 872695-06-2 has been optimized in recent work, with improvements in yield and purity. Key steps involve the formation of the pyridazine core followed by thioether linkage to the acetamide moiety. Analytical characterization by NMR, HPLC-MS, and X-ray crystallography has confirmed the compound's structure and purity, providing a solid foundation for further pharmacological studies.

Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that 872695-06-2 possesses reasonable metabolic stability and membrane permeability. These properties, combined with its demonstrated biological activity, suggest potential for development as a lead compound. However, researchers note that further optimization may be required to improve its pharmacokinetic profile.

Current research directions include structure-activity relationship (SAR) studies to explore modifications that might enhance potency and selectivity. Several analogs have been synthesized and are undergoing biological evaluation. The fluorophenyl-pyridazine component appears particularly crucial for activity, while modifications to the dimethoxyphenyl portion show promise for tuning pharmacological properties.

As research progresses, 872695-06-2 represents an interesting case study in the rational design of small molecule modulators targeting specific biological pathways. Its development highlights the continued importance of heterocyclic chemistry in drug discovery and the potential of carefully designed molecular scaffolds to address unmet medical needs.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent